Cas no 1361523-49-0 (Methyl 2-amino-5-(perchlorophenyl)nicotinate)

• Product Name: Methyl 2-amino-5-(perchlorophenyl)nicotinate
• CAS No: 1361523-49-0
• MF: C₁₃H₇Cl₅N₂O₂
• MW: 400.471878290176
• CID: 4968934
• Update Time: 2025-05-20

Methyl 2-amino-5-(perchlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(perchlorophenyl)nicotinate

• Inchi： 1S/C13H7Cl5N2O2/c1-22-13(21)5-2-4(3-20-12(5)19)6-7(14)9(16)11(18)10(17)8(6)15/h2-3H,1H3,(H2,19,20)
• InChI Key： FGKNSPCSJKINNO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC(=C(C(=O)OC)C=1)N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• XLogP3: 5.7
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-5-(perchlorophenyl)nicotinate

Methyl 2-amino-5-(perchlorophenyl)nicotinate: A Comprehensive Overview

Methyl 2-amino-5-(perchlorophenyl)nicotinate, also known by its CAS number 1361523-49-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinic acid, a key component in various biological and synthetic processes. The structure of Methyl 2-amino-5-(perchlorophenyl)nicotinate includes a nicotinate group substituted with a perchlorophenyl moiety and an amino group, making it a unique molecule with potential applications in drug design and material science.

The synthesis of Methyl 2-amino-5-(perchlorophenyl)nicotinate involves a series of carefully controlled reactions, including nucleophilic substitutions and oxidations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various routes to optimize the synthesis process, focusing on minimizing reaction steps and enhancing yield. These efforts have been documented in several peer-reviewed journals, highlighting the importance of this compound in contemporary chemical research.

One of the most promising applications of Methyl 2-amino-5-(perchlorophenyl)nicotinate lies in its potential as a precursor for bioactive molecules. Studies have shown that this compound can serve as a building block for developing novel drugs targeting specific biological pathways. For instance, its ability to interact with nicotinic acetylcholine receptors has been explored in preclinical models, suggesting potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, Methyl 2-amino-5-(perchlorophenyl)nicotinate has also been investigated for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent research has focused on understanding the photophysical properties of this compound, which could pave the way for its integration into next-generation electronic devices.

The environmental impact of Methyl 2-amino-5-(perchlorophenyl)nicotinate is another area of active research. Scientists are examining its biodegradability and potential toxicity to aquatic organisms. Preliminary studies suggest that while the compound exhibits moderate biodegradation rates, further investigation is required to fully assess its environmental footprint. These findings underscore the importance of sustainable practices in the synthesis and application of this compound.

In conclusion, Methyl 2-amino-5-(perchlorophenyl)nicotinate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.